Cas no 1805475-56-2 (Ethyl 3-cyano-2,5-difluorobenzoate)

Ethyl 3-cyano-2,5-difluorobenzoate structure
1805475-56-2 structure
Product Name:Ethyl 3-cyano-2,5-difluorobenzoate
CAS No:1805475-56-2
MF:C10H7F2NO2
MW:211.164889574051
CID:4947254
Update Time:2023-08-22

Ethyl 3-cyano-2,5-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-cyano-2,5-difluorobenzoate
    • Inchi: 1S/C10H7F2NO2/c1-2-15-10(14)8-4-7(11)3-6(5-13)9(8)12/h3-4H,2H2,1H3
    • InChI Key: DCIATUCDRHYXSW-UHFFFAOYSA-N
    • SMILES: FC1C(C#N)=CC(=CC=1C(=O)OCC)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 286
  • XLogP3: 2.1
  • Topological Polar Surface Area: 50.1

Ethyl 3-cyano-2,5-difluorobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015018346-250mg
Ethyl 3-cyano-2,5-difluorobenzoate
1805475-56-2 97%
250mg
499.20 USD 2021-06-18
Alichem
A015018346-500mg
Ethyl 3-cyano-2,5-difluorobenzoate
1805475-56-2 97%
500mg
847.60 USD 2021-06-18
Alichem
A015018346-1g
Ethyl 3-cyano-2,5-difluorobenzoate
1805475-56-2 97%
1g
1,534.70 USD 2021-06-18
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